(6R)-3,5,5-Trifluoro-6-(2-fluorophenyl)-6-methylpiperidin-2-one
Overview
Description
(6R)-3,5,5-Trifluoro-6-(2-fluorophenyl)-6-methylpiperidin-2-one is a chemical compound used in scientific research for its potential therapeutic properties. It is commonly referred to as TFP or TFPK.
Mechanism of Action
The exact mechanism of action of TFP is not fully understood. However, studies have suggested that it acts as a selective inhibitor of the reuptake of serotonin and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This may contribute to its potential therapeutic effects in the treatment of depression, anxiety, and addiction.
Biochemical and Physiological Effects:
TFP has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to reduce the rewarding effects of drugs of abuse such as cocaine and morphine. In addition, TFP has been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
One advantage of TFP is its high potency and selectivity for the reuptake of serotonin and norepinephrine. This makes it a useful tool for studying the role of these neurotransmitters in various physiological and pathological processes. However, one limitation of TFP is its potential toxicity and side effects, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of TFP. One direction is to further investigate its potential therapeutic effects in the treatment of depression, anxiety, and addiction. Another direction is to explore its potential use in pain management and anesthesia. Additionally, further studies are needed to better understand the mechanism of action of TFP and its potential side effects.
Synthesis Methods
The synthesis of TFP involves the reaction of 2-fluoroacetophenone with 3,5,5-trifluoro-6-methylpiperidin-2-one in the presence of a base such as potassium carbonate. The reaction yields TFP as a white crystalline solid with a melting point of 103-105°C.
Scientific Research Applications
TFP has been studied for its potential therapeutic properties in the treatment of various diseases such as depression, anxiety, and addiction. It has also been studied for its potential use in pain management and anesthesia.
properties
IUPAC Name |
(6R)-3,5,5-trifluoro-6-(2-fluorophenyl)-6-methylpiperidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F4NO/c1-11(7-4-2-3-5-8(7)13)12(15,16)6-9(14)10(18)17-11/h2-5,9H,6H2,1H3,(H,17,18)/t9?,11-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUDNXXKXPOANBT-HCCKASOXSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(CC(C(=O)N1)F)(F)F)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]1(C(CC(C(=O)N1)F)(F)F)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F4NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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